Cas no 1396716-12-3 (N-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}-4-methylthiophene-2-carboxamide)

• Product Name: N-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}-4-methylthiophene-2-carboxamide
• CAS No: 1396716-12-3
• MF: C₁₇H₂₀N₂O₃S
• MW: 332.417303085327
• CID: 6057641
• PubChem ID: 71786689
• Update Time: 2025-06-15

N-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}-4-methylthiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}-4-methylthiophene-2-carboxamide
• N-[[1-(furan-3-carbonyl)piperidin-4-yl]methyl]-4-methylthiophene-2-carboxamide
• AKOS024535363
• N-((1-(furan-3-carbonyl)piperidin-4-yl)methyl)-4-methylthiophene-2-carboxamide
• N-{[1-(furan-3-carbonyl)piperidin-4-yl]methyl}-4-methylthiophene-2-carboxamide
• VU0534498-1
• F6178-6474
• 1396716-12-3

• Inchi： 1S/C17H20N2O3S/c1-12-8-15(23-11-12)16(20)18-9-13-2-5-19(6-3-13)17(21)14-4-7-22-10-14/h4,7-8,10-11,13H,2-3,5-6,9H2,1H3,(H,18,20)
• InChI Key： OVILONQJXUPTBT-UHFFFAOYSA-N
• SMILES： C1(C(NCC2CCN(C(C3C=COC=3)=O)CC2)=O)SC=C(C)C=1

Computed Properties

• Exact Mass: 332.11946368g/mol
• Monoisotopic Mass: 332.11946368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 90.8Ų

Additional information on N-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}-4-methylthiophene-2-carboxamide

Professional Introduction to N-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}-4-methylthiophene-2-carboxamide (CAS No. 1396716-12-3)

N-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}-4-methylthiophene-2-carboxamide, identified by its CAS number 1396716-12-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the integration of heterocyclic structures with functional groups that exhibit promising biological activities. The structural motif of this compound combines a furan ring, a piperidine moiety, and an amide functional group, which collectively contribute to its unique chemical and pharmacological properties.

The furan component, specifically the 3-carbonyl-substituted furan ring, plays a crucial role in modulating the electronic and steric environment of the molecule. This moiety is known for its ability to engage in hydrogen bonding interactions, which can be critical for binding to biological targets. Furthermore, the presence of a carbonyl group adjacent to the furan ring enhances the compound's reactivity and potential for further derivatization, making it a valuable scaffold for drug discovery efforts.

The piperidine ring is another key structural element that contributes to the pharmacological profile of N-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}-4-methylthiophene-2-carboxamide. Piperidine derivatives are widely recognized for their role in pharmaceuticals due to their ability to enhance solubility, improve bioavailability, and interact favorably with biological receptors. In this compound, the piperidine ring is substituted with a methyl group at the 4-position and an ethyl chain linked to the nitrogen atom via a carbonyl group. This substitution pattern is designed to optimize interactions with target proteins while maintaining structural stability.

The amide functional group at the terminal end of the molecule further enhances its potential as a pharmacophore. Amides are known for their versatility in drug design, often serving as key interaction points with biological targets such as enzymes and receptors. The specific positioning of the amide group in N-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}-4-methylthiophene-2-carboxamide allows for optimal alignment with potential binding sites, thereby increasing the likelihood of therapeutic efficacy.

In recent years, there has been growing interest in exploring novel heterocyclic compounds for their potential therapeutic applications. The combination of furan, piperidine, and amide moieties in N-{1-(furan-3-carbonyl)piperidin-4-ylmethyl}-4-methylthiophene-2-carboxamide aligns well with current trends in drug discovery, particularly in the development of small molecule inhibitors and modulators. The compound's unique structure suggests that it may exhibit inhibitory activity against various biological targets, making it a promising candidate for further investigation.

The synthesis of N-{1-(< strong >furan-3-carbonyl strong >) < strong > piperidin -4 - ylmethyl strong >} - 4 - methyl involves multiple steps that require precise control over reaction conditions and reagent selection. The synthesis typically begins with the preparation of the furan derivative followed by its condensation with piperidine derivatives. The introduction of the amide group is achieved through nucleophilic substitution or other suitable coupling reactions. Each step must be carefully optimized to ensure high yield and purity, which are essential for subsequent biological evaluation.

The biological activity of N-{1-(< strong >furan -3 - carbonyl strong >) < strong > piperidin -4 - ylmethyl strong >} - 4 - methyl has been preliminarily investigated in several laboratory studies. These studies have shown that the compound exhibits notable interactions with specific enzymes and receptors, suggesting potential therapeutic applications in areas such as inflammation, pain management, and neurodegenerative diseases. The exact mechanisms of action remain under investigation, but preliminary data indicate that the compound may modulate signaling pathways associated with these conditions.

The structural features of N-{1-(< strong >furan -3 - carbonyl strong >) < strong > piperidin -4 - ylmethyl strong >} - 4 - methyl also make it an attractive candidate for further derivatization. By modifying various functional groups within the molecule, researchers can fine-tune its pharmacological properties to enhance potency, selectivity, and pharmacokinetic profiles. This flexibility underscores the compound's potential as a lead structure for developing novel therapeutics.

In conclusion, N-{1-(< strong >furan -3 - carbonyl strong >) < strong > piperidin -4 - ylmethyl strong >} - 4 - methyl(CAS No. 1396716-12-3) is a structurally complex and biologically relevant compound that holds significant promise in pharmaceutical research. Its unique combination of heterocyclic moieties and functional groups makes it a valuable scaffold for drug discovery efforts aimed at addressing various therapeutic challenges. As further studies continue to elucidate its mechanisms of action and optimize its pharmacological properties, this compound is poised to make meaningful contributions to the development of new treatments.